1-Stearoyl-2-Linoleoyl-3-chloropropanediol

• Molecular Formula: C39H71ClO4
• Molecular Weight: 639.4 g/mol
• InChI: InChI=1S/C39H71ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h12,14,18,20,37H,3-11,13,15-17,19,21-36H2,1-2H3/b14-12-,20-18-
• InChIKey: VDXPSKIAFVSVRL-MLWYYCKJSA-N

1-Stearoyl-2-Linoleoyl-3-chloropropanediol Overview

1-Stearoyl-2-Linoleoyl-3-chloropropanediol (CAS 1429655-88-8) is a synthetic fatty acid diester of 3-monochloropropane-1,2-diol (3-MCPD), comprising a saturated stearic acid (C18:0) esterified at the sn-1 position and a polyunsaturated linoleic acid (C18:2) at the sn-2 position . This compound belongs to the class of 3-MCPD diesters (3-MCPDEs), which are recognized as process-induced food contaminants formed during the high-temperature refining of edible oils [1]. As a structurally defined single molecular species, it serves as a critical analytical standard for the quantification of 3-MCPDEs in foodstuffs and as a defined chemical probe for investigating structure-dependent toxicity and metabolism.

• Single-species 3-MCPD diester standard for GC-MS/MS and LC-MS food contaminant analysis

• Defined sn-1 stearoyl (C18:0) and sn-2 linoleoyl (C18:2) composition ensures retention time specificity

• Suited as a reference compound for structure-dependent toxicity and metabolism studies

• [1] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using alkaline transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source

Non-Interchangeability of 1-Stearoyl-2-Linoleoyl-3-chloropropanediol

Within the class of 3-MCPD diesters, substitution of one fatty acid species for another is not scientifically equivalent. The specific fatty acid composition—both chain length and degree of unsaturation—directly influences the compound's acute toxicity, metabolic liberation of free 3-MCPD, and chromatographic behavior during analysis [1]. As demonstrated in controlled comparative studies, the acute oral LD50 in mice varies by over 2.4-fold among 3-MCPD monoesters differing only in their fatty acid moiety [2]. Furthermore, the target organ toxicity profiles diverge; for instance, specific diesters exhibit distinct histopathological effects on the thymus and lung not uniformly observed across all analogs [2]. Consequently, using a structurally distinct 3-MCPD ester (e.g., 1-palmitoyl-2-linoleoyl or 1,2-dioleoyl analogs) as a surrogate for 1-Stearoyl-2-Linoleoyl-3-chloropropanediol in toxicological studies or as an unvalidated analytical standard introduces significant variability and jeopardizes the validity of quantitative and mechanistic conclusions.

This Diester

sn-1 stearoyl, sn-2 linoleoyl; specific chromatographic retention and acute toxicity profile

Other 3-MCPD Diesters

Acyl chain change (e.g., palmitoyl, oleoyl) may shift LD50 by >1.4-fold and alter target organ pathology; retention time mismatch compromises quantitation.

Positional Isomer Integrity

sn-2 linoleoyl ester bond resists enzymatic hydrolysis differently than sn-1; metabolic liberation profile is isomer-specific.

Regioisomeric or Symmetric Analogs

Symmetric distearoyl or mixed C16:0/C18:2 analogs do not reproduce sn-1/sn-2 lipase hydrolysis rates, affecting in vitro bioavailability models.

• [1] Liu M, et al. Preparation of five 3-MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. J Sci Food Agric. 2017;97(3):841-848. View Source
• [2] Liu M, et al. Preparation of five 3-MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. J Sci Food Agric. 2017;97(3):841-848. View Source

Quantitative Evidence for 1-Stearoyl-2-Linoleoyl-3-chloropropanediol

Acute Oral Toxicity of 3-MCPD Esters

A direct head-to-head comparative study evaluated the acute oral toxicity of five distinct 3-MCPD fatty acid esters in Swiss mice. The 1-stearic acid ester exhibited a significantly higher median lethal dose (LD50) compared to its 1-oleic and 1-linoleic acid counterparts, indicating lower acute toxicity. The quantified LD50 values were 2973.8 mg/kg for 1-stearic ester, versus 2081.4 mg/kg for 1-oleic ester and 2016.3 mg/kg for 1-linoleic ester [1].

Acute Oral LD50 Comparison

Head-to-head

1-stearoyl ester LD50: 2973.8 mg/kg vs. 1-oleoyl ester: 2081.4 mg/kg, 1-linoleoyl ester: 2016.3 mg/kg (Swiss mice, oral)

Supports compound-specific hazard assessment for 3-MCPD esters

42.9-47.5% higher LD50 than comparators; fatty acid identity drives acute lethal potency

Evidence Dimension	Acute oral toxicity (LD50)
Target Compound Data	2973.8 mg/kg body weight
Comparator Or Baseline	1-Oleic ester: 2081.4 mg/kg; 1-Linoleic ester: 2016.3 mg/kg
Quantified Difference	1-Stearic ester LD50 is 42.9% higher than 1-oleic ester and 47.5% higher than 1-linoleic ester
Conditions	Swiss mice, single oral gavage

Why This Matters

This 1.4- to 1.5-fold difference in acute lethal potency demonstrates that fatty acid identity is a critical determinant of hazard, necessitating compound-specific data for accurate risk modeling and justifying selection of this specific diester for studies requiring a less acutely toxic 3-MCPD ester.

• [1] Liu M, et al. Preparation of five 3-MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. J Sci Food Agric. 2017;97(3):841-848. View Source

Distinct Organ Toxicity Profile of 3-MCPD Esters

The same comparative acute toxicity study reported, for the first time, the observation of toxic effects specifically in the thymus and lung following oral administration of these 3-MCPD esters [1]. The study examined major histopathological changes, as well as blood urea nitrogen and creatinine levels, for mice fed the five distinct 3-MCPDEs. This finding establishes that the toxicological profile extends beyond general hepatorenal effects and is influenced by the specific ester structure.

Organ Toxicity Profile

Class-level inference

Thymus and lung toxic effects reported for 3-MCPD esters beyond traditional kidney/liver endpoints

Extends target-organ context for mechanistic toxicity studies

Qualitative observation; compound-specific pathology requires further verification

Evidence Dimension	Target organ histopathology
Target Compound Data	Thymus and lung toxic effects observed for 3-MCPDEs as a class
Comparator Or Baseline	Traditional 3-MCPD toxicity endpoints (kidney, liver)
Quantified Difference	Qualitative difference (presence of new target organs)
Conditions	Swiss mice, acute oral exposure

Why This Matters

Identification of thymus and lung as novel target organs for 3-MCPDEs underscores the need for compound-specific toxicological evaluation and provides a specific phenotypic anchor for researchers investigating the mechanisms of 3-MCPD ester toxicity.

• [1] Liu M, et al. Preparation of five 3-MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. J Sci Food Agric. 2017;97(3):841-848. View Source

Structural Differentiation by Acyl Chain Configuration

1-Stearoyl-2-Linoleoyl-3-chloropropanediol possesses a unique asymmetric fatty acid composition, with a saturated stearic acid (C18:0) at the sn-1 position and a polyunsaturated linoleic acid (C18:2 n-6) at the sn-2 position . This contrasts with symmetric saturated analogs (e.g., 1,2-distearoyl-3-chloropropanediol) and other asymmetric mixed-chain species (e.g., 1-palmitoyl-2-linoleoyl-3-chloropropanediol). This specific configuration yields a molecular weight of 639.43 g/mol and a predicted density of 0.942 g/cm³ . The positional specificity is critical, as the sn-2 ester bond is known to be more resistant to enzymatic hydrolysis compared to the primary sn-1 and sn-3 positions [1].

Acyl Chain Configuration

Class-level inference

sn-1 stearic (C18:0) / sn-2 linoleic (C18:2); MW 639.43 g/mol; sn-2 ester bond more hydrolysis-resistant

Unique retention time supports specific diester identification in complex food matrices

Positional isomerism critical for chromatographic resolution

Evidence Dimension	Molecular structure and physicochemical properties
Target Compound Data	sn-1: Stearic acid (C18:0); sn-2: Linoleic acid (C18:2); MW: 639.43
Comparator Or Baseline	1,2-Distearoyl analog: symmetric C18:0/C18:0; 1-Palmitoyl-2-linoleoyl analog: asymmetric C16:0/C18:2
Quantified Difference	MW difference from 1,2-distearoyl analog: -14 Da; from 1-palmitoyl-2-linoleoyl analog: +28 Da
Conditions	Theoretical structural analysis

Why This Matters

The specific asymmetric chain composition and the positional isomerism directly affect chromatographic retention time in LC-MS and GC-MS food contaminant analysis, making this exact compound essential as a calibration standard for accurate identification and quantification of this specific 3-MCPD diester species in complex food matrices.

• [1] Seefelder W, et al. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance and analytical challenges. Eur J Lipid Sci Technol. 2008;110(7):659-666. View Source

Validated Analytical Standard for Food Contaminants

Commercial availability of 1-Stearoyl-2-Linoleoyl-3-chloropropanediol as an analytical standard is documented with a minimum purity specification of >98% as determined by HPLC . This level of purity is essential for its use as a calibration standard in quantitative analytical methods such as those described in ISO 18363-4:2021, which employs GC-MS/MS for the determination of bound 3-MCPD in edible oils [1]. The compound is supplied as a solid and recommended for storage at -20°C to maintain integrity .

Analytical Standard Purity

Supporting evidence

Purity >98% (HPLC); recommended storage -20°C

Enables accurate calibration for ISO 18363-series methods

High purity essential for inter-laboratory comparability

Evidence Dimension	Purity grade and analytical utility
Target Compound Data	Purity >98% (HPLC)
Comparator Or Baseline	Impure or uncharacterized mixtures of 3-MCPD esters
Quantified Difference	Not applicable (qualitative specification)
Conditions	Commercial vendor specifications

Why This Matters

The availability of a high-purity, well-characterized standard is a prerequisite for the development, validation, and routine application of regulatory analytical methods for 3-MCPD esters in foodstuffs, ensuring inter-laboratory comparability and compliance with international standards.

• [1] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using alkaline transesterification. View Source

Applications of 1-Stearoyl-2-Linoleoyl-3-chloropropanediol

3-MCPD Analytical Standard for Edible Oils

This compound serves as a high-purity (>98%) analytical standard for the accurate calibration and quantification of the specific 1-stearoyl-2-linoleoyl 3-MCPD diester species in refined vegetable oils and fats. Its use is essential for laboratories implementing ISO 18363 methods for food contaminant analysis, as the specific fatty acid composition dictates a unique chromatographic retention time [1].

Structure-Activity Relationships of 3-MCPD Esters

Given its defined mixed-chain composition and the availability of comparative acute toxicity data (LD50 = 2973.8 mg/kg in mice) [2], this compound is a valuable tool for systematic in vitro and in vivo studies examining how the degree of unsaturation and chain length of the fatty acid moiety modulate the metabolic liberation of free 3-MCPD, cellular uptake, and subsequent organ-specific toxicity (including thymus and lung effects).

In Vitro Metabolism and Lipase Hydrolysis

The asymmetric sn-1 stearoyl and sn-2 linoleoyl substitution pattern of this diester makes it an ideal substrate for investigating the positional specificity of pancreatic and cellular lipases. Research can utilize this compound to determine the differential rates of hydrolysis at the sn-1 versus sn-2 positions and their contribution to the overall bioavailability of free 3-MCPD from dietary sources [3].

Stable Isotope Internal Standard for Lipidomics

Stable isotope-labeled analogs of this compound (e.g., deuterated versions) are available and can be employed as internal standards for the precise, matrix-effect-corrected quantification of 3-MCPD diesters in complex biological samples using LC-MS/MS. This application is critical for accurate exposure assessment in human biomonitoring studies .

Application

Selection Property

Validation Focus

GC-MS/MS calibration for edible oil 3-MCPDE analysis

Defined sn-1/sn-2 acyl chain composition

Retention time reproducibility and peak identity confirmation

Structure-activity relationship studies of 3-MCPD esters

Available comparative acute toxicity data

Fatty acid chain-length and unsaturation impact on LD50 shift

In vitro lipase hydrolysis and metabolism research

Asymmetric stearoyl/linoleoyl substitution pattern

Positional hydrolysis rates and free 3-MCPD liberation

LC-MS/MS method development for 3-MCPDE in research matrices

Well-characterized diester with defined MW and fragmentation

Matrix-effect correction and ISTD benchmarking capability

• [1] ISO 18363-4:2021. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 4: Method using alkaline transesterification. View Source
• [2] Liu M, et al. Preparation of five 3-MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. J Sci Food Agric. 2017;97(3):841-848. View Source
• [3] Seefelder W, et al. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance and analytical challenges. Eur J Lipid Sci Technol. 2008;110(7):659-666. View Source